Cas no 22437-96-3 (Benzoic acid,4,4'-sulfonylbis[2-nitro-)

• Product Name: Benzoic acid,4,4'-sulfonylbis[2-nitro-
• CAS No: 22437-96-3
• MF: C₁₄H₈N₂O₁₀S
• MW: 396.285722732544
• CID: 287804
• PubChem ID: 302339
• Update Time: 2025-04-19

Benzoic acid,4,4'-sulfonylbis[2-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-(4-carboxy-3-nitrophenyl)sulfonyl-2-nitrobenzoic acid
• 3,3'-Dinitro-4,4'-dicarboxydiphenylsulfone
• AC1L70AM
• NSC186261
• NSC-186261
• DTXSID70307038
• 4-(4-carboxy-3-nitro-phenyl)sulfonyl-2-nitro-benzoic acid
• 22437-96-3
• 4,4'-Sulfonylbis(2-nitrobenzoic acid)
• Benzoic acid,4,4'-sulfonylbis[2-nitro-

• Inchi： 1S/C14H8N2O10S/c17-13(18)9-3-1-7(5-11(9)15(21)22)27(25,26)8-2-4-10(14(19)20)12(6-8)16(23)24/h1-6H,(H,17,18)(H,19,20)
• InChI Key： OVZZXSOYKIKFFW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-])(C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 395.98994
• Monoisotopic Mass: 395.98996563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 209Ų

Experimental Properties

• PSA: 195.02
• LogP: 3.85940